4-[4-(Aminomethyl)-1,3-oxazol-2-yl]benzonitrile

• IUPAC Name: 4-[4-(aminomethyl)-1,3-oxazol-2-yl]benzonitrile
• InChI: InChI=1S/C11H9N3O/c12-5-8-1-3-9(4-2-8)11-14-10(6-13)7-15-11/h1-4,7H,6,13H2
• InChI Key: UYVDFHFGGJLVQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=NC(=CO2)CN
• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol

Description

4-[4-(Aminomethyl)-1,3-oxazol-2-yl]benzonitrile, or AOBN, is a chemical compound that has gained attention in scientific research due to its unique properties. AOBN is a heterocyclic compound that contains both a benzene ring and an oxazole ring, making it a versatile molecule for various applications. In

Scientific Research Applications

Synthesis and Chemical Transformations

Compounds containing oxazole rings, such as benzoxazoles and triazoles, have profound effects on medicinal chemistry due to their significant pharmacological activities. Microwave-assisted synthesis has been highlighted as a technique to increase diversity and accelerate research in modern chemistry, particularly for benzoxazole derivatives (Özil & Menteşe, 2020). These methods offer efficient pathways to synthesize oxazoline-containing ligands, which are pivotal in asymmetric catalysis (Hargaden & Guiry, 2009).

Applications in Medicinal Chemistry

The structural uniqueness of oxazole and triazole derivatives makes them valuable in developing pharmaceuticals. For instance, amino-1,2,4-triazoles serve as raw materials in fine organic synthesis for producing agricultural products, pharmaceuticals, dyes, and high-energy materials (Nazarov et al., 2021). Similarly, guanidinobenzazoles and their derivatives have been studied for their cytotoxic and pharmacological activities, indicating potential therapeutic applications (Rosales-Hernández et al., 2022).

Material Science and Corrosion Inhibition

Tolyltriazole, a compound with a triazole ring, has been used as an inhibitor for copper and brass in corrosive environments, showcasing the role of triazole derivatives in material science and corrosion inhibition (Walker, 1976).

Agricultural and Antimicrobial Applications

Benzoxazinoids, with oxazole structures, play a crucial role in allelopathy and defense against microbiological threats in agriculture. They have also shown potential as antimicrobial scaffolds, indicating their broad utility beyond medicinal chemistry (de Bruijn et al., 2018).

Safety and Hazards

The compound is considered hazardous. It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Given the significance of isoxazole in drug discovery, there is a continuous interest in developing new synthetic strategies, particularly eco-friendly and metal-free routes. This could potentially lead to the discovery of new drugs and therapeutic agents.